Cas no 90965-68-7 (1(3H)-Isobenzofuranone, 3-pentylidene-)
90965-68-7 structure
Product Name:1(3H)-Isobenzofuranone, 3-pentylidene-
CAS No:90965-68-7
MF:C13H14O2
MW:202.249063968658
CID:749562
PubChem ID:13398859
Update Time:2025-04-19
1(3H)-Isobenzofuranone, 3-pentylidene- Chemical and Physical Properties
Names and Identifiers
-
- 1(3H)-Isobenzofuranone, 3-pentylidene-
- 3-pentylidene-2-benzofuran-1-one
- 3-Pentylideneisobenzofuran-1(3H)-one
- SCHEMBL6530791
- 90965-68-7
- (Z)-3-pentylideneisobenzofuran-1(3H)-one
- CHEMBL399547
- (3Z)-3-PENTYLIDENE-2-BENZOFURAN-1-ONE
-
- Inchi: 1S/C13H14O2/c1-2-3-4-9-12-10-7-5-6-8-11(10)13(14)15-12/h5-9H,2-4H2,1H3/b12-9-
- InChI Key: UYKZUWVXNVHOGQ-XFXZXTDPSA-N
- SMILES: O1C(C2C=CC=CC=2/C/1=C/CCCC)=O
Computed Properties
- Exact Mass: 202.099379685g/mol
- Monoisotopic Mass: 202.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 26.3Ų
1(3H)-Isobenzofuranone, 3-pentylidene- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AD00823-100mg |
1(3H)-Isobenzofuranone, 3-pentylidene- |
90965-68-7 | 100mg |
$1499.00 | 2024-05-20 |
1(3H)-Isobenzofuranone, 3-pentylidene- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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